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Compound of Interest

Compound Name: Amlexanox

Cat. No.: B1666007 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the preparation and administration of Amlexanox for oral

gavage in mice.

Frequently Asked Questions (FAQs)
Q1: What is the recommended vehicle for preparing Amlexanox for oral gavage in mice?

A1: The choice of vehicle depends on whether you require a solution or a suspension.

For a suspension, a common vehicle is 0.5% carboxymethylcellulose sodium (CMC-Na) in

saline.[1]

For a clear solution, a multi-component solvent system is often necessary due to

Amlexanox's poor aqueous solubility. A widely used combination is 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline.[1] Another option for achieving a clear solution is

10% DMSO in 90% corn oil.[1]

Q2: What is the solubility of Amlexanox in common solvents?

A2: Amlexanox is sparingly soluble in aqueous buffers but shows good solubility in organic

solvents.[2]

DMSO: Approximately 10 mg/mL[2] to 60 mg/mL.[3]
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Dimethylformamide (DMF): Approximately 14 mg/mL.[2]

1:1 solution of DMF:PBS (pH 7.2): Approximately 0.5 mg/mL when prepared by first

dissolving in DMF and then diluting with PBS.[2]

0.5% CMC-Na/saline water: Up to 20 mg/mL can be achieved as a suspended solution with

the aid of ultrasonication.[1]

10% DMSO >> 40% PEG300 >> 5% Tween-80 >> 45% saline: ≥ 2.5 mg/mL as a clear

solution.[1]

10% DMSO >> 90% corn oil: ≥ 2.5 mg/mL as a clear solution.[1]

Q3: What is a typical dosage range for Amlexanox administered by oral gavage in mice?

A3: The dosage of Amlexanox can vary depending on the experimental model and therapeutic

goal. Published studies in mice have used dosages ranging from 20 mg/kg to 100 mg/kg,

administered daily.[1][4][5] For example, studies investigating metabolic effects have used 25

mg/kg daily.[1][4]

Q4: How stable are Amlexanox solutions?

A4: Aqueous solutions of Amlexanox are not recommended for storage for more than one day.

[2] When dissolved in DMSO, stock solutions can be stored at -20°C for up to 3 months or

-80°C for up to a year.[3][5] It is advisable to prepare fresh working solutions for oral gavage

daily.
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Problem Possible Cause Suggested Solution

Amlexanox powder does not

dissolve.

Low solubility in the chosen

solvent.

Amlexanox has poor aqueous

solubility.[2] For aqueous-

based preparations, ensure

you are using a suitable

vehicle like 0.5% CMC-Na for

a suspension or a solubilizing

mixture (e.g.,

DMSO/PEG300/Tween-

80/saline) for a solution.[1] If

preparing a suspension, use

an ultrasonic bath to aid

dispersion.[1] For higher

concentrations, consider using

organic solvents like DMSO or

DMF to create a stock solution

first.[2][3]

The prepared

solution/suspension is not

homogenous.

Inadequate mixing or

precipitation.

For suspensions, ensure

vigorous vortexing and

sonication to achieve a uniform

dispersion.[1] For solutions

containing DMSO, add the

components sequentially as

indicated in the protocols to

prevent precipitation.[1] Always

visually inspect the preparation

for homogeneity before each

administration.

The animal exhibits signs of

distress after gavage (e.g.,

coughing, gasping).

Accidental administration into

the trachea.

This is a critical issue that can

be fatal. Immediately stop the

procedure. Review proper oral

gavage technique, ensuring

the gavage needle is correctly

placed in the esophagus.[6][7]

[8][9] The animal should

swallow the tube as it is gently
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advanced.[6][9] If signs of

distress are severe,

euthanasia may be necessary.

[6]

Regurgitation or reflux of the

administered compound.

The volume administered is

too large, or the administration

was too rapid.

The maximum recommended

volume for oral gavage in mice

is 10 mL/kg.[6][9] It is often

advisable to use the smallest

effective volume.[7] Administer

the substance slowly and

smoothly over 2-3 seconds to

prevent reflux.[8]

Inconsistent experimental

results between animals.

Inaccurate dosing due to non-

homogenous preparation or

incorrect gavage technique.

Ensure the Amlexanox

preparation is well-mixed

before drawing each dose. If

using a suspension, vortex it

between each animal.

Calibrate pipettes and syringes

for accurate volume

measurement. Standardize the

gavage procedure among all

personnel.

Experimental Protocols
Protocol 1: Preparation of Amlexanox Suspension (e.g.,
for 25 mg/kg dose)
This protocol is adapted from methods describing the use of carboxymethylcellulose sodium

(CMC-Na) as a suspending agent.[1]

Materials:

Amlexanox powder

0.5% (w/v) CMC-Na in sterile saline
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Sterile conical tubes

Sonicator/ultrasonic bath

Vortex mixer

Analytical balance

Appropriate oral gavage needles (e.g., 20-22 gauge, 1.5 inches with a rounded tip)[7][9]

Syringes

Procedure:

Calculate the required amount of Amlexanox:

For a 25 mg/kg dose in a 25 g mouse, the total dose is 0.625 mg.

Assuming a dosing volume of 10 mL/kg (0.25 mL for a 25 g mouse), the required

concentration is 2.5 mg/mL.

For a batch of 10 mL, you will need 25 mg of Amlexanox.

Weigh Amlexanox: Accurately weigh 25 mg of Amlexanox powder and place it in a sterile

conical tube.

Prepare the vehicle: Prepare a 0.5% (w/v) solution of CMC-Na in sterile saline.

Prepare the suspension:

Add a small volume of the 0.5% CMC-Na vehicle to the Amlexanox powder to create a

paste.

Gradually add the remaining vehicle to reach the final volume of 10 mL.

Vortex vigorously for 1-2 minutes.

Homogenize the suspension: Place the tube in an ultrasonic bath for 5-10 minutes to ensure

a fine, uniform suspension.[1]
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Administration:

Vortex the suspension immediately before drawing each dose to ensure homogeneity.

Administer the calculated volume to the mouse via oral gavage.

Protocol 2: Preparation of Amlexanox Clear Solution
(e.g., for 25 mg/kg dose)
This protocol is based on a vehicle composition designed to fully solubilize Amlexanox.[1]

Materials:

Amlexanox powder

DMSO (Dimethyl sulfoxide)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile conical tubes

Vortex mixer

Analytical balance

Oral gavage needles and syringes

Procedure:

Calculate the required amount of Amlexanox: As in Protocol 1, a 2.5 mg/mL concentration is

needed for a 25 mg/kg dose with a 10 mL/kg dosing volume. For a 10 mL batch, weigh 25

mg of Amlexanox.

Prepare the vehicle (10 mL total):
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1 mL DMSO (10%)

4 mL PEG300 (40%)

0.5 mL Tween-80 (5%)

4.5 mL Saline (45%)

Dissolve Amlexanox:

Add the weighed Amlexanox to a sterile conical tube.

Add the 1 mL of DMSO and vortex until the Amlexanox is completely dissolved.

Sequentially add the PEG300, Tween-80, and finally the saline, vortexing well after each

addition. This specific order is important to maintain solubility.[1]

Final preparation: The final mixture should be a clear solution. Visually inspect for any

precipitation.

Administration: Administer the calculated volume to the mouse via oral gavage.

Quantitative Data Summary
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Parameter Vehicle/Solvent Value Reference(s)

Solubility DMSO ~10 - 60 mg/mL [2][3]

DMF ~14 mg/mL [2]

1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL [2]

0.5% CMC-Na/saline
20 mg/mL

(suspension)
[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% saline

≥ 2.5 mg/mL (solution) [1]

10% DMSO, 90%

corn oil
≥ 2.5 mg/mL (solution) [1]

Mouse Oral Gavage

Dosage
N/A 20 - 100 mg/kg/day [1][4][5]

Oral Gavage Volume N/A Up to 10 mL/kg [6][9]

Gavage Needle Size

(Adult Mouse)
N/A 20-22 gauge [7][8][9]
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Caption: Workflow for preparing and administering Amlexanox via oral gavage in mice.
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Caption: Amlexanox inhibits TBK1 and IKKε, reducing inflammatory signaling.[3][10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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